N-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)isobutyramide

• IUPAC Name: N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-2-methylpropanamide
• InChI: InChI=1S/C16H27N3O/c1-12(2)16(20)17-11-15(19(5)6)13-7-9-14(10-8-13)18(3)4/h7-10,12,15H,11H2,1-6H3,(H,17,20)
• InChI Key: JQJDPZGJPZTABJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NCC(C1=CC=C(C=C1)N(C)C)N(C)C
• Molecular Formula: C16H27N3O
• Molecular Weight: 277.40 g/mol

Description

N-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)isobutyramide, also known as DMAA, is a synthetic compound that has gained popularity in the scientific community for its potential applications in research. DMAA is a derivative of amphetamine and has been used in various studies to investigate its biochemical and physiological effects.

Scientific Research Applications

Hydrolytic Stability of Polymeric Materials

Research on polymers related to "N-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)isobutyramide" has focused on understanding their hydrolytic stability. For instance, studies on the hydrolytic stability of poly(2-(dimethylamino)ethyl methacrylate) provide insights into the durability and application potential of similar compounds in various environments, hinting at the broader applicability of such materials in biomedical and technological fields (P. V. D. Wetering et al., 1998).

Biomedical Imaging and Diagnosis

Compounds structurally related to "N-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)isobutyramide" have been utilized in the development of diagnostic tools, such as the use of hydrophobic radiofluorinated derivatives for positron emission tomography (PET) imaging in Alzheimer's disease research. This demonstrates the compound's relevance in creating probes for imaging and diagnosing neurodegenerative diseases (K. Shoghi-Jadid et al., 2002).

Antitumor Agents

A series of derivatives has been synthesized and evaluated for in vivo antitumor activity, exploring the DNA-intercalating properties of such compounds. This research indicates the potential for developing new antitumor agents based on structural modifications of "N-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)isobutyramide" and related compounds, aiming to find efficient treatments for various cancers (G. Atwell et al., 1989).

Synthesis and Characterization of Amine-Structured Compounds

The synthesis and characterization of tertiary amine-structured compounds, including diethylaminoethyl isobutyrate and related structures, have been explored for their potential applications in material science and engineering. These studies provide a foundation for the development of novel materials with specific functionalities for industrial and biomedical applications (Qiu-hua Sun et al., 2021).